Cas no 20782-57-4 (Metoxuron-monomethyl standard)

• Product Name: Metoxuron-monomethyl standard
• CAS No: 20782-57-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 1058122
• PubChem ID: 30250
• Update Time: 2025-04-20

Metoxuron-monomethyl standard Chemical and Physical Properties

Names and Identifiers

• Metoxuron-monomethyl standard
• Urea, N-(3-chloro-4-methoxyphenyl)-N'-methyl-
• Metoxuron-monomethyl
• Metoxuron-monomethyl 10 microg/mL in Ethyl acetate
• YWHRNWZTCCNWSH-UHFFFAOYSA-N
• N-methyl-N'-(3-chloro-4-methoxyphenyl)-urea
• N'-(3-chloro-4-methoxylphenyl)-N-methylurea
• CHEBI:157702
• SCHEMBL11754054
• 3-(3-chloro-4-methoxylphenyl)-1-methylurea
• metoxuron-monodemethyl
• DTXSID20174873
• 20782-57-4
• 1-(3-chloro-4-methoxyphenyl)-3-methylurea

• Inchi： 1S/C9H11ClN2O2/c1-11-9(13)12-6-3-4-8(14-2)7(10)5-6/h3-5H,1-2H3,(H2,11,12,13)
• InChI Key： YWHRNWZTCCNWSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC)=O)OC

Computed Properties

• Exact Mass: 214.05103
• Monoisotopic Mass: 214.050905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.283
• Boiling Point: 304.5°C at 760 mmHg
• Flash Point: 138°C
• Refractive Index: 1.58
• PSA: 50.36